(4-(tert-Butoxycarbonyl)-2-chloro-4H-thieno[3,2-b]pyrrol-5-yl)boronic acid

• Molecular Formula: C11H13BClNO4S
• Molecular Weight: 301.56 g/mol
• IUPAC Name: [2-chloro-4-[(2-methylpropan-2-yl)oxycarbonyl]thieno[3,2-b]pyrrol-5-yl]boronic acid
• InChI: InChI=1S/C11H13BClNO4S/c1-11(2,3)18-10(15)14-6-4-9(13)19-7(6)5-8(14)12(16)17/h4-5,16-17H,1-3H3
• InChI Key: XZMDGNQOHGGWQB-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC2=C(N1C(=O)OC(C)(C)C)C=C(S2)Cl)(O)O

Description

(4-(tert-Butoxycarbonyl)-2-chloro-4H-thieno[3,2-b]pyrrol-5-yl)boronic acid is a useful research compound. Its molecular formula is C11H13BClNO4S and its molecular weight is 301.56 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of tert-butyl 2-chloro-4H-thieno[3,2-b]pyrrole-4-carboxylate (0.52 g, 2 mmol) and B(OiPr)3 (0.7 mL, 3 mmol) in 10 mL of THF cooled at 0° C. was added a LDA solution (4 mmol, prepared from 0.56 mL of iPr2NH, 5.84 mL of THF and 1.6 mL of 2.5 M n-BuLi solution in hexane) by a syringe pump over a period of 2 h. The reaction mixture was stirred for additional 6 h at 0° C. before being quenched by addition of 20 mL of saturated NH4Cl solution. The product was extracted with 2×20 mL of EtOAc, dried over Na2SO4, filtered and concentrated. The residue was purified by Combiflash on a silica gel column eluted with a gradient of up to 60% EtOAc/hexanes to give 0.3 g of the title compound as a solid.